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Executive Summary
The AXL receptor tyrosine kinase, a member of the TAM (TYRO3, AXL, MERTK) family, has

emerged as a critical mediator of cancer progression, metastasis, and therapeutic resistance.

[1][2][3][4] Overexpressed in a wide array of solid and hematological malignancies, AXL

activation is frequently associated with a poor prognosis.[2][3][4][5][6] Its role in driving key

oncogenic processes, including cell survival, proliferation, epithelial-to-mesenchymal transition

(EMT), and immune evasion, has positioned it as a compelling therapeutic target.[1][3][7] This

technical guide provides an in-depth overview of AXL's role in oncology, summarizing key

preclinical and clinical data, detailing relevant experimental protocols, and visualizing its

complex signaling network to support ongoing research and drug development efforts.

The AXL Signaling Pathway in Cancer
AXL signaling is primarily initiated by its ligand, Growth Arrest-Specific 6 (Gas6). Upon Gas6

binding, AXL undergoes dimerization and autophosphorylation of its intracellular kinase

domain, triggering a cascade of downstream signaling pathways that collectively promote a

malignant phenotype.[1]
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PI3K/AKT Pathway: Activation of this pathway downstream of AXL is crucial for promoting

cell survival and proliferation.[1] It also contributes to therapeutic resistance by upregulating

anti-apoptotic proteins.

MAPK/ERK Pathway: This cascade is also involved in cell proliferation and survival, and its

activation by AXL has been demonstrated in various cancer models.[1]

NF-κB Pathway: AXL signaling can lead to the activation of NF-κB, a key regulator of

inflammation and cell survival, further contributing to the pro-tumorigenic environment.

EMT and Metastasis: AXL is a potent driver of the epithelial-to-mesenchymal transition

(EMT), a process that endows cancer cells with migratory and invasive properties essential

for metastasis.[1][3] AXL activation leads to the upregulation of mesenchymal markers and

the downregulation of epithelial markers.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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